methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride
Overview
Description
Methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride (MACPF) is a synthetic compound that has been used in a variety of laboratory experiments and scientific research applications. It is a colorless solid with a molecular weight of 362.9 g/mol and a melting point of 145-147 °C. It is a versatile compound with a wide range of uses, from biochemical and physiological effects to its use as a synthetic intermediate in the production of other compounds.
Scientific Research Applications
Methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has been used in a variety of scientific research applications, such as in the synthesis of other compounds, as a catalyst in organic reactions, and as a ligand for metal ions. It has also been used in the synthesis of pharmaceuticals, such as the antifungal drug itraconazole. Additionally, methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has been used in the synthesis of a variety of other compounds, including dyes, pesticides, and herbicides.
Mechanism of Action
Methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride is an organic compound that acts as an inhibitor of certain enzymes. It acts by binding to the active site of the enzyme, preventing the enzyme from catalyzing the reaction. This results in the inhibition of the enzyme’s activity, which can be used to study the effects of the enzyme’s inhibition.
Biochemical and Physiological Effects
methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has been used in research to study the effects of enzyme inhibition on biochemical and physiological processes. For example, it has been used to study the effects of the inhibition of enzymes involved in the metabolism of cholesterol, which can lead to a decrease in cholesterol levels in the body. Additionally, it has been used to study the effects of the inhibition of enzymes involved in the synthesis of proteins, which can lead to a decrease in the production of proteins in the body.
Advantages and Limitations for Lab Experiments
The use of methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound that is easy to synthesize and purify. Additionally, it has a wide range of uses, from biochemical and physiological effects to its use as a synthetic intermediate in the production of other compounds. However, there are some limitations to its use in laboratory experiments. It is a toxic compound, and therefore should be handled with care. Additionally, it is a relatively unstable compound, and therefore should be stored in a cool, dark place to prevent degradation.
Future Directions
Methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential future direction is the use of methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride in the synthesis of novel compounds. Additionally, methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride could be used in the synthesis of new pharmaceuticals, such as antibiotics and antifungals. Furthermore, methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride could be used to study the effects of enzyme inhibition on a variety of biochemical and physiological processes, such as the metabolism of cholesterol and the synthesis of proteins. Finally, methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride could be used in the synthesis of dyes, pesticides, and herbicides.
Synthesis Methods
Methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride can be synthesized from the reaction of 3-amino-3-(4-chloro-3-fluorophenyl)propanoic acid and hydrochloric acid. The reaction is carried out in an aqueous medium at a temperature of 80-90 °C and a pressure of 1-2 atm. The reaction is complete after 1-2 hours and yields a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride involves the reaction of 4-chloro-3-fluoroaniline with ethyl acrylate to form methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "4-chloro-3-fluoroaniline", "ethyl acrylate", "methanol", "sodium methoxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 4-chloro-3-fluoroaniline in methanol and add sodium methoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acrylate to the reaction mixture and heat the mixture to reflux for 4 hours.", "Step 3: Cool the reaction mixture and add water. Extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate as a yellow oil.", "Step 5: Dissolve the product in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate as a white solid." ] } | |
CAS RN |
2703781-10-4 |
Product Name |
methyl 3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride |
Molecular Formula |
C10H12Cl2FNO2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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